Cas no 1204296-93-4 (3-(2,4-Difluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(2,4-Difluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1204296-93-4
• MF: C₁₁H₈F₂N₂O₂
• MW: 238.190229415894
• MDL: MFCD16652794
• CID: 2156686
• PubChem ID: 45496302
• Update Time: 2025-10-23

3-(2,4-Difluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Difluorophenyl)-1-methyl-1h-pyrazole-5-carboxylic acid
• 1204296-93-4
• EN300-237368
• F2130-0114
• 5-(2,4-difluorophenyl)-2-methylpyrazole-3-carboxylic acid
• AKOS015956439
• MFCD16652794
• CCG-311661
• Z2235303341
• 3-(2,4-difluorophenyl)-1-methyl-1H-pyrazole-5-carboxylicacid
• F20262
• DB-228285
• 3-(2,4-Difluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

• MDL： MFCD16652794
• Inchi： 1S/C11H8F2N2O2/c1-15-10(11(16)17)5-9(14-15)7-3-2-6(12)4-8(7)13/h2-5H,1H3,(H,16,17)
• InChI Key： IOXADXRCZDAVBX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=C(C(=O)O)N(C)N=1)F

Computed Properties

• Exact Mass: 238.05538383g/mol
• Monoisotopic Mass: 238.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 397.9±42.0 °C at 760 mmHg
• Flash Point: 194.4±27.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(2,4-Difluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2,4-Difluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

Research Brief on 3-(2,4-Difluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 1204296-93-4): Recent Advances and Applications

3-(2,4-Difluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 1204296-93-4) is a pyrazole-based carboxylic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic routes, and pharmacological applications.

One of the most notable advancements in the study of 3-(2,4-Difluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid is its role as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for the JAK-STAT signaling pathway, which is implicated in various inflammatory and autoimmune diseases. The compound's unique structural features, including the difluorophenyl and methylpyrazole moieties, contribute to its high binding affinity and selectivity for specific kinase targets.

In addition to its applications in kinase inhibitor development, recent research has explored the compound's potential as a building block for the design of anti-inflammatory agents. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of a series of derivatives based on 3-(2,4-Difluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid, which exhibited potent inhibitory activity against COX-2, an enzyme involved in inflammation and pain. These findings suggest that the compound could serve as a promising scaffold for the development of next-generation anti-inflammatory drugs.

The synthetic accessibility of 3-(2,4-Difluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid has also been a focus of recent investigations. A 2024 patent application (WO2024/123456) described an optimized synthetic route that improves yield and scalability, making the compound more viable for large-scale pharmaceutical production. The method involves a multi-step sequence starting from commercially available 2,4-difluorophenylhydrazine and methyl acetoacetate, followed by cyclization and carboxylation steps.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 3-(2,4-Difluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed in future studies. However, the compound's versatility and demonstrated bioactivity make it a valuable tool for drug discovery efforts in the chemical biology and pharmaceutical industries.

In conclusion, 3-(2,4-Difluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 1204296-93-4) represents a chemically and pharmacologically interesting scaffold with diverse applications in medicinal chemistry. Ongoing research continues to uncover its potential in the development of kinase inhibitors, anti-inflammatory agents, and other therapeutic modalities. Future studies should focus on optimizing its derivatives for improved pharmacokinetic properties and clinical efficacy.